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Compound of Interest

Compound Name: 2-Chloro-3-(chloromethyl)pyridine
CAS No.: 89581-84-0
Cat. No.: B3023964

Get Quote
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An In-Depth Technical Guide to 2-Chloro-3-(chloromethyl)pyridine

Part 1: Executive Summary & Core Identity

2-Chloro-3-(chloromethyl)pyridine is a specialized heterocyclic building block critical to
modern medicinal chemistry, particularly in the synthesis of allosteric hemoglobin modulators.
Unlike its more common isomer (the 5-chloromethyl derivative used in neonicotinoid
pesticides), the 3-chloromethyl isomer is a high-value intermediate for Voxelotor (Oxbryta), a
breakthrough therapy for Sickle Cell Disease (SCD).

This compound is characterized by a "privileged scaffold"—a pyridine ring substituted with a
chlorine atom at the C2 position and a reactive chloromethyl electrophile at the C3 position.
This specific substitution pattern imparts unique electronic properties, making the benzylic
chloride highly reactive toward nucleophiles while the 2-chloro group remains available for
subsequent metal-catalyzed cross-coupling or nucleophilic aromatic substitution.

Chemical Identity Table
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Property Specification
Chemical Name 2-Chloro-3-(chloromethyl)pyridine
CAS Number (Free Base) 89581-84-0
CAS Number (HCI Salt) 106651-82-5
Molecular Formula CeHsCI2N (Free Base) / CeHeCIsN (HCI Salt)
] 162.02 g/mol (Free Base) / 198.48 g/mol (HCI
Molecular Weight
Salt)
Yellow to brown oil (Free Base) or off-white solid
Appearance
(HCI Ssalt)
N Soluble in DCM, Toluene, THF; reacts with
Solubility
water/alcohols.[1][2][3][4]
SMILES CICC1=CC=CN=C1Cl

Part 2: Synthesis & Manufacturing Protocols

The synthesis of 2-chloro-3-(chloromethyl)pyridine is typically performed via the
deoxychlorination of its alcohol precursor. This process must be controlled to prevent self-
alkylation, a common degradation pathway for electron-deficient benzyl-type halides.

Primary Synthetic Route: Deoxychlorination

Precursor: (2-Chloropyridin-3-yl)methanol (CAS: 42330-59-6) Reagent: Thionyl Chloride
(SOCI2) Solvent: Dichloromethane (DCM) or Toluene[5]

Protocol (Validated for Voxelotor Intermediate):

e Charge: Dissolve 1.0 equivalent of (2-chloropyridin-3-yl)methanol in anhydrous DCM (10
volumes).

» Addition: Cool the solution to 0-5°C. Add 1.2-1.5 equivalents of Thionyl Chloride dropwise,
maintaining the temperature below 10°C to control the exotherm and HCI gas evolution.
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e Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2—4 hours.
Monitor conversion via HPLC or TLC (Note: The chloride is unstable on silica; use

neutralized plates or rapid elution).
o Workup (Critical):

o Method A (Isolation as HCI Salt): Concentrate the reaction mixture under reduced
pressure to remove excess SOCIz and solvent. Azeotrope with toluene (3x) to remove
residual acid. The product is obtained as the hydrochloride salt (CAS 106651-82-5), which
is significantly more stable than the free base.

o Method B (Free Base Usage): If the free base is required, neutralize the residue with cold
saturated NaHCOs, extract rapidly into DCM, dry over MgSOa4, and use immediately.
Storage of the free base is not recommended due to dimerization.

Visual Synthesis Pathway

SOCI2
DCM, 0-25°C
SNi /SN2
(2-Chloropyridin-3-yl)ymethanol Activation > Chlorosulfite - S02, - HCI > 2-Chloro-3-(chloromethyl)pyridine
(CAS 42330-59-6) Intermediate HCI Salt (CAS 106651-82-5)

Click to download full resolution via product page

Caption: Synthesis of 2-chloro-3-(chloromethyl)pyridine via deoxychlorination using Thionyl
Chloride.

Part 3: Reactivity & Pharmaceutical Applications
Mechanism of Action in Drug Synthesis

The chloromethyl group at the C3 position acts as a potent electrophile. The adjacent nitrogen
atom (even with the 2-chloro substituent) exerts an electron-withdrawing inductive effect (-1),
making the benzylic carbon highly susceptible to nucleophilic attack (S_N2).

However, the 2-chloro substituent is crucial for stability. In 3-(chloromethyl)pyridine (without the
2-chloro), the pyridine nitrogen is nucleophilic enough to attack the chloromethyl group of
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another molecule, leading to rapid polymerization (self-quaternization). The 2-chloro group
sterically and electronically suppresses this, though the free base still degrades over time.

Case Study: Voxelotor (Oxbryta)

Voxelotor is an aldehyde-based drug that binds to hemoglobin S to prevent polymerization. 2-
Chloro-3-(chloromethyl)pyridine is the key "linker" fragment.

o Reaction: O-Alkylation (Williamson Ether Synthesis).

e Process: The chloromethyl pyridine reacts with a phenolic hydroxyl group on a
hydroxybenzaldehyde derivative.

 Significance: This step installs the pyridine ring, which is positioned to interact with the
hemoglobin surface, while the aldehyde group (on the other fragment) forms a reversible
Schiff base with the N-terminal valine of the hemoglobin a-chain.

Reactivity & Instability Diagram

Phenol / Amine Self-Reaction
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Competing Pathways

Pyridinium Polymer Drug Intermediate
(Self-Alkylation) (e.g., Voxelotor precursor)

Click to download full resolution via product page

Caption: The electrophilic chloromethyl group allows for drug synthesis but poses a risk of self-
alkylation if stored as a free base.

Part 4: Handling, Stability & Safety
Critical Stability Warning
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o Free Base: Thermally unstable. It can undergo intermolecular N-alkylation (self-
quaternization) to form insoluble pyridinium salts, appearing as a dark tar.

e Hydrochloride Salt: The protonation of the pyridine nitrogen eliminates its nucleophilicity,
preventing self-alkylation. Always store as the HCI salt.

Storage Protocols

o Temperature: Store at 2-8°C (Refrigerated) or -20°C for long term.

e Atmosphere: Hygroscopic; store under Nitrogen or Argon. Moisture converts the chloride
back to the alcohol or hydrolyzes it to the ether.

» Container: Amber glass to prevent light-induced radical degradation.

Safety Profile

e Hazards: Corrosive (Causes severe skin burns and eye damage - H314).

» Toxicity: Alkylating agent. Potential mutagen. Handle in a chemical fume hood with double
nitrile gloves.

o First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 (if available)
or copious water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3023964/docs#2-chloro-3-chloromethyl-pyridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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